Cas no 82784-47-2 (1H-1,2,4-Triazole, 3-ethoxy-5-(phenylmethyl)-)

• Product name: 1H-1,2,4-Triazole, 3-ethoxy-5-(phenylmethyl)-
• CAS No: 82784-47-2
• MF: C₁₁H₁₃N₃O
• MW: 203.24042
• CID: 853301
• PubChem ID: 12851565

1H-1,2,4-Triazole, 3-ethoxy-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-ethoxy-5-(phenylmethyl)-
• 1H-1,2,4-Triazole,3-ethoxy-5-(phenylmethyl)-(9CI)
• 3-Benzyl-5-ethoxy-1H-1,2,4-triazole
• 82784-47-2

• Inchi： InChI=1S/C11H13N3O/c1-2-15-11-12-10(13-14-11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,12,13,14)
• InChI Key： BTGLNJLLJZVDNH-UHFFFAOYSA-N
• SMILES： CCOC1=NNC(=N1)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: 2.6